Cas no 1820612-76-7 (Methyl 5-bromo-3-chloro-6-hydroxypicolinate)

• Product Name: Methyl 5-bromo-3-chloro-6-hydroxypicolinate
• CAS No: 1820612-76-7
• MF: C₇H₅BrClNO₃
• MW: 266.476500272751
• CID: 4618986
• Update Time: 2025-10-28

Methyl 5-bromo-3-chloro-6-hydroxypicolinate Chemical and Physical Properties

Names and Identifiers

• METHYL 5-BROMO-3-CHLORO-6-HYDROXYPYRIDINE-2-CARBOXYLATE
• Methyl 5-bromo-3-chloro-6-hydroxypicolinate
• methyl 5-bromo-3-chloro-6-oxo-1H-pyridine-2-carboxylate

• Inchi： 1S/C7H5BrClNO3/c1-13-7(12)5-4(9)2-3(8)6(11)10-5/h2H,1H3,(H,10,11)
• InChI Key： ULSMCUBUZZOFMC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=O)OC)NC1=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 1.5
• Topological Polar Surface Area: 55.4

Additional information on Methyl 5-bromo-3-chloro-6-hydroxypicolinate

Methyl 5-bromo-3-chloro-6-hydroxypicolinate: A Comprehensive Overview

Methyl 5-bromo-3-chloro-6-hydroxypicolinate, identified by the CAS number 1820612-76-7, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of picolinic acid, which is a naturally occurring compound with a wide range of applications. The structure of Methyl 5-bromo-3-chloro-6-hydroxypicolinate consists of a pyridine ring substituted with bromine, chlorine, and hydroxyl groups at specific positions, along with a methyl ester group. These substituents confer unique chemical properties to the molecule, making it a valuable compound for various research and industrial applications.

The synthesis of Methyl 5-bromo-3-chloro-6-hydroxypicolinate involves a series of multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, reducing costs and improving efficiency. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction rates while maintaining the quality of the final product. This development is particularly important for large-scale production in industries such as pharmaceuticals and agrochemicals.

Methyl 5-bromo-3-chloro-6-hydroxypicolinate has been extensively studied for its potential applications in drug discovery. The compound exhibits promising bioactivity against various enzymes and receptors, making it a valuable lead compound for developing new therapeutic agents. Recent studies have highlighted its potential as an inhibitor of certain kinases involved in cancer progression. Additionally, the compound has shown antioxidant properties, which could be exploited in the development of anti-inflammatory drugs. These findings underscore the importance of further research into the pharmacokinetics and toxicity profiles of Methyl 5-bromo-3-chloro-6-hydroxypicolinate to evaluate its suitability for clinical use.

In the field of materials science, Methyl 5-bromo-3-chloro-6-hydroxypicolinate has been investigated as a precursor for synthesizing metal-organic frameworks (MOFs) and coordination polymers. The presence of multiple functional groups in its structure allows for versatile coordination with metal ions, leading to the formation of highly porous and stable materials. These materials have potential applications in gas storage, catalysis, and sensing technologies. Recent research has demonstrated that MOFs derived from Methyl 5-bromo-3-chloro-6-hydroxypicolinate exhibit exceptional selectivity for capturing greenhouse gases such as carbon dioxide, making them promising candidates for environmental remediation.

The environmental impact of Methyl 5-bromo-3-chloro-6-hydroxypicolinate has also been a topic of interest among researchers. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. Initial findings suggest that the compound undergoes slow degradation under aerobic conditions, raising concerns about its persistence in the environment. However, further research is needed to fully understand its ecological implications and develop strategies for minimizing its environmental footprint.

In conclusion, Methyl 5-bromo-3-chloro-6-hydroxypicolinate (CAS No. 1820612-76-7) is a versatile compound with significant potential in multiple scientific domains. Its unique chemical structure enables diverse applications ranging from drug discovery to materials science. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing technological and therapeutic innovations.